molecular formula C23H16N4O8S B1582402 [4-(2,3,4-trihydroxybenzoyl)phenyl] 6-(diazenyldiazenyl)-5-oxo-8H-naphthalene-1-sulfonate CAS No. 68510-93-0

[4-(2,3,4-trihydroxybenzoyl)phenyl] 6-(diazenyldiazenyl)-5-oxo-8H-naphthalene-1-sulfonate

Cat. No. B1582402
CAS RN: 68510-93-0
M. Wt: 508.5 g/mol
InChI Key: WVRFNJXNBZHDGZ-UHFFFAOYSA-N
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Description

Molecular Structure Analysis

The compound’s molecular structure consists of a naphthalene core with a sulfonate group and a phenyl moiety. The diazenyldiazenyl substituent adds complexity to its structure. Refer to the IUPAC name: [4-(2,3,4-trihydroxybenzoyl)phenyl] 6-diazenyldiazenyl-5-oxo-8H-naphthalene-1-sulfonate .


Physical And Chemical Properties Analysis

  • Empirical Formula : C23H16N4O8S .

properties

CAS RN

68510-93-0

Product Name

[4-(2,3,4-trihydroxybenzoyl)phenyl] 6-(diazenyldiazenyl)-5-oxo-8H-naphthalene-1-sulfonate

Molecular Formula

C23H16N4O8S

Molecular Weight

508.5 g/mol

IUPAC Name

[4-(2,3,4-trihydroxybenzoyl)phenyl] 6-(diazenyldiazenyl)-5-oxo-8H-naphthalene-1-sulfonate

InChI

InChI=1S/C23H16N4O8S/c24-26-27-25-17-10-8-14-15(21(17)30)2-1-3-19(14)36(33,34)35-13-6-4-12(5-7-13)20(29)16-9-11-18(28)23(32)22(16)31/h1-7,9-11,24,28,31-32H,8H2

InChI Key

WVRFNJXNBZHDGZ-UHFFFAOYSA-N

SMILES

C1C=C(C(=O)C2=C1C(=CC=C2)S(=O)(=O)OC3=CC=C(C=C3)C(=O)C4=C(C(=C(C=C4)O)O)O)N=NN=N

Canonical SMILES

C1C=C(C(=O)C2=C1C(=CC=C2)S(=O)(=O)OC3=CC=C(C=C3)C(=O)C4=C(C(=C(C=C4)O)O)O)N=NN=N

Other CAS RN

68510-93-0

Origin of Product

United States

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